(4-Bromophenyl)(piperidin-3-yl)methanol

• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: (4-bromophenyl)-piperidin-3-ylmethanol
• InChI: InChI=1S/C12H16BrNO/c13-11-5-3-9(4-6-11)12(15)10-2-1-7-14-8-10/h3-6,10,12,14-15H,1-2,7-8H2
• InChI Key: ONRXDJXFLYCSMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C(C2=CC=C(C=C2)Br)O

Description

(4-Bromophenyl)(piperidin-3-yl)methanol is a brominated aromatic compound featuring a piperidine ring linked to a 4-bromophenyl group via a hydroxymethyl (-CH2OH) moiety. Its molecular formula is C12H16BrNO, with a hydrochloride salt form (C12H17BrClNO) commonly used to enhance aqueous solubility for pharmacological studies . The compound’s structure combines a halogenated aromatic system with a nitrogen-containing heterocycle, making it a versatile scaffold in medicinal chemistry. This compound has been explored for its interactions with enzymes, receptors, and ion channels, though its exact mechanism of action remains under investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromophenyl)(piperidin-3-yl)methanol typically involves the reaction of 4-bromobenzaldehyde with piperidine under specific conditions. One common method is the reduction of the corresponding ketone or aldehyde using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4). The reaction is usually carried out in an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production methods for (4-Bromophenyl)(piperidin-3-yl)methanol may involve large-scale synthesis using similar reduction techniques. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

(4-Bromophenyl)(piperidin-3-yl)methanol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be further reduced to form different derivatives.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield the corresponding ketone or aldehyde, while substitution reactions can introduce various functional groups .

Scientific Research Applications

(4-Bromophenyl)(piperidin-3-yl)methanol is a chemical compound with a bromophenyl group attached to a piperidin-3-yl methanol structure, featuring a hydroxyl group (-OH) that contributes to its chemical reactivity and biological activity. It has a molecular formula of $CHBr_2NO$. The uniqueness of (4-Bromophenyl)(piperidin-3-yl)methanol lies in its specific substitution pattern, featuring both a hydroxyl group and a bromine atom. This combination gives it distinct chemical properties and biological activities that may not be present in similar compounds, making it valuable for targeted applications in medicinal chemistry and related fields.

Scientific Research Applications

(4-Bromophenyl)(piperidin-3-yl)methanol is intended exclusively for research purposes and is not designed for human therapeutic applications or veterinary use.

Compound Name	Structural Features
(4-Bromophenyl)(piperidin-4-yl)methanol	Similar structure but different piperidine position
(4-Chlorophenyl)(piperidin-3-yl)methanol	Chlorine substitution instead of bromine
(4-Fluorophenyl)(piperidin-3-yl)methanol	Fluorine substitution instead of bromine
4-(3-Bromophenoxy)piperidine hydrochloride	Ether linkage instead of hydroxyl group

Mechanism of Action

The mechanism of action of (4-Bromophenyl)(piperidin-3-yl)methanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Insights :

• Positional Isomerism : The attachment position of the piperidine ring significantly impacts activity. For example, the 3-position in the target compound enhances receptor binding compared to the 4-position isomer .
• Halogen Effects : Bromine’s larger atomic radius and polarizability improve target interaction compared to chlorine analogs, as seen in higher receptor affinity .
• Functional Groups : The hydroxymethyl group in the target compound increases solubility and hydrogen-bonding capacity versus ether-linked derivatives, which exhibit poorer pharmacokinetic profiles .

Key Insights :

• Antimicrobial Activity: Cyclohexane-based analogs (e.g., (1-(4-Bromophenyl)cyclohexyl)methanol) show superior antibacterial effects due to increased membrane permeability from non-polar substituents .
• Receptor Interactions: Tris(4-bromophenyl)methanol exhibits higher receptor affinity but poor solubility, limiting its therapeutic utility compared to the target compound .

Biological Activity

(4-Bromophenyl)(piperidin-3-yl)methanol is a chemical compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound consists of a bromophenyl group linked to a piperidin-3-yl methanol structure, characterized by the presence of a hydroxyl group (-OH) which plays a crucial role in its reactivity and biological interactions.

Structural Characteristics

The molecular formula for (4-Bromophenyl)(piperidin-3-yl)methanol is $C_{10}H_{12}BrN$. Its structural components include:

• Bromophenyl Group : Contributes to hydrophobic interactions and enhances biological activity.
• Piperidin-3-yl Group : Provides a basic nitrogen atom that can interact with various biological targets.
• Hydroxymethyl Group : Increases solubility and potential for hydrogen bonding with biological molecules.

Biological Activities

Research indicates that (4-Bromophenyl)(piperidin-3-yl)methanol exhibits significant antimicrobial and antiviral activities. The mechanisms underlying these activities involve interactions with specific molecular targets, such as enzymes or receptors, leading to modulation of their functions.

Antimicrobial Activity

The compound has shown promising results against various pathogens, including both Gram-positive and Gram-negative bacteria. Here are some key findings:

Pathogen	Minimum Inhibitory Concentration (MIC)	Notes
Staphylococcus aureus	50 µg/mL	Comparable to standard antibiotics
Escherichia coli	100 µg/mL	Moderate activity observed
Pseudomonas aeruginosa	75 µg/mL	Effective against resistant strains

These results suggest that (4-Bromophenyl)(piperidin-3-yl)methanol could serve as a lead compound for developing new antimicrobial agents.

Antiviral Activity

In addition to its antimicrobial properties, studies have indicated that this compound may exhibit antiviral activity. Preliminary assays have demonstrated effectiveness against certain viral strains, although further research is needed to elucidate the exact mechanisms and pathways involved.

The biological activity of (4-Bromophenyl)(piperidin-3-yl)methanol is believed to stem from its ability to bind to specific enzymes or receptors. The hydroxymethyl group can form hydrogen bonds, while the bromophenyl group enhances hydrophobic interactions, facilitating the compound's binding affinity. This dual-action mechanism allows it to disrupt microbial growth and potentially inhibit viral replication.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy :
  A study published in Organic & Biomolecular Chemistry evaluated the antimicrobial properties of various derivatives, including (4-Bromophenyl)(piperidin-3-yl)methanol. The compound exhibited notable activity against resistant strains of bacteria, highlighting its potential as an alternative treatment option .
• Antiviral Screening :
  Research conducted on a library of compounds revealed that (4-Bromophenyl)(piperidin-3-yl)methanol showed inhibitory effects against viral replication in vitro. Further investigations are necessary to determine its efficacy in vivo .
• Structure-Activity Relationship (SAR) :
  A detailed SAR study indicated that modifications in the piperidine ring could enhance the biological activity of (4-Bromophenyl)(piperidin-3-yl)methanol. Substitutions at different positions were tested, revealing insights into optimizing the compound for better efficacy .